(1R,3R,4S,6S)-4-Amino-4,7,7-trimethyl-bicyclo[4.1.0]hept-3-yl)-methanol

• CAS RN: 654680-82-7
• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol
• IUPAC Name: [(1R,3R,4S,6S)-4-amino-4,7,7-trimethyl-3-bicyclo[4.1.0]heptanyl]methanol
• InChI: InChI=1S/C11H21NO/c1-10(2)8-4-7(6-13)11(3,12)5-9(8)10/h7-9,13H,4-6,12H2,1-3H3/t7-,8+,9-,11-/m0/s1
• InChI Key: UIVLCNRJEOFOLI-DKIAZLNASA-N
• Isomeric SMILES: C[C@@]1(C[C@H]2[C@H](C2(C)C)C[C@H]1CO)N
• Canonical SMILES: CC1(C2C1CC(C(C2)CO)(C)N)C

Description

The compound “(1R,3R,4S,6S)-4-Amino-4,7,7-trimethyl-bicyclo[4.1.0]hept-3-yl)-methanol” is a bicyclic compound with an amino and a hydroxyl functional group. It’s worth noting that the structure contains a bicyclo[4.1.0]heptane core, which is a seven-membered ring with two bridgehead carbons connected by a single bond.

Molecular Structure Analysis

The molecular structure of this compound is likely characterized by a seven-membered ring with an amino group and a hydroxyl group attached. The presence of these functional groups could potentially allow for various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can often be predicted based on its structure. For example, the presence of polar functional groups like the amino and hydroxyl groups in this compound suggest that it might have some degree of solubility in polar solvents.

Future Directions

The future directions for research on this compound would likely depend on its intended applications. For example, if it’s being studied for potential medicinal uses, future research might focus on understanding its mechanism of action and testing its efficacy and safety in biological models.